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Technical Support Center: Krypton-Based
Radiation Detectors
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals reduce

background noise in krypton-based radiation detectors.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common sources of

background noise. Follow the questions in order to diagnose the issue you are experiencing.

Issue: Higher than expected background count rate.

Question 1: Have you verified the integrity of your
external shielding?
An inadequate or compromised shield is a common cause of high background from external

gamma rays and cosmic rays.

Physical Inspection: Check for gaps, cracks, or incorrect placement of shielding materials

like lead or polyethylene. Ensure all seams are properly overlapped.
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Source Test: Place a known low-activity gamma source (e.g., ¹³⁷Cs) near the exterior of the

shield. If the internal count rate increases significantly, your shielding is likely compromised.

Material Verification: Ensure the shielding materials are appropriate for the expected

background radiation. Lead is effective for low-energy gammas, but higher energy gammas

may require thicker shielding or different materials.[1][2][3]

Question 2: Is the noise profile consistent with
electronic interference?
Electronic noise often has distinct characteristics, such as being periodic or correlated with the

operation of nearby equipment.

Baseline Analysis: Observe the detector's baseline signal without any source present. Is it

stable or does it show regular pulsations or high-frequency noise?[4][5]

Equipment Correlation: Systematically power down nearby laboratory equipment (e.g.,

pumps, chillers, computers) while monitoring the detector's noise level. A significant drop in

noise when a specific device is turned off points to it as a source of electromagnetic

interference (EMI) or radio-frequency interference (RFI).[6]

Grounding Check: Verify that the detector and all associated electronics have a single, solid

ground point to prevent ground loops, which are a major source of electronic noise.[6]

Question 3: Does the energy spectrum indicate specific
internal contaminants?
If external and electronic sources are ruled out, the background is likely due to radioactive

isotopes within the krypton gas itself.

Spectrum Analysis: Acquire a long-duration background energy spectrum. Look for

characteristic peaks corresponding to known contaminants. The most common intrinsic

contaminant in commercial krypton gas is Krypton-85 (⁸⁵Kr).[7][8][9][10]

Identify Key Peaks: ⁸⁵Kr has a beta decay with a maximum energy of 687 keV and a less

frequent gamma-ray emission at 514 keV.[11] The presence of Radon-222 (²²²Rn) and its

progeny is another common issue in noble gas detectors.[7]
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If internal contamination is identified, proceed to gas purification protocols.

Troubleshooting Workflow Diagram
The following diagram illustrates a logical workflow for diagnosing high background noise.
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Caption: A step-by-step workflow for troubleshooting background noise sources.
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Frequently Asked Questions (FAQs)
Q1: What are the primary sources of background noise in krypton detectors?

Background noise can be broadly categorized into three sources:

Intrinsic Contamination: This refers to radioactive isotopes present within the detector

medium itself. For krypton, the most significant contaminant is ⁸⁵Kr, a man-made isotope

produced during nuclear fuel reprocessing that gets mixed into the atmosphere, from which

commercial krypton is extracted.[8][9][11] Another common issue for noble gas detectors is

contamination from Radon-222 (²²²Rn) and its decay products.[7]

External Radiation: This includes gamma rays from naturally occurring radioactive materials

(NORM) in the surrounding environment (e.g., concrete walls, detector components), as well

as cosmic rays and their secondary particles.[7][12] The larger the detector, the more

significant the intrinsic background becomes relative to the external background.[7]

Electronic Noise: This originates from the detector's own electronic components and readout

systems. It can be exacerbated by external electromagnetic interference, improper

grounding, and temperature fluctuations.[6][13]
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Caption: The relationship between the true signal and various noise sources.

Q2: Why is ⁸⁵Kr such a problematic contaminant?

⁸⁵Kr is chemically identical to the stable krypton used in the detector, making it impossible to

remove via standard chemical filtration. It is pervasive in the atmosphere at low concentrations

due to nuclear activities and is captured along with stable krypton during industrial air

separation.[8][9][11] Its relatively long half-life of 10.7 years means it persists in the gas supply.

[11][14] The beta particles it emits during decay can deposit energy directly within the active

volume of the detector, creating a significant internal background that cannot be easily shielded

against.

Q3: How can I reduce the concentration of ⁸⁵Kr in my krypton gas?

Online removal during the detector's operation is a highly effective method.[7] This is typically

achieved through cryogenic distillation, which exploits the slight difference in vapor pressure

between ⁸⁵Kr and stable krypton isotopes at cryogenic temperatures. The krypton gas is

circulated through a distillation column where the heavier ⁸⁵Kr can be separated. Another

method involves gas chromatography.

Q4: What are the best practices for material selection to minimize background?

All materials used in the construction of the detector and its immediate surroundings should be

screened for radioactivity.

Low-Background Materials: Use materials known for their radiopurity, such as oxygen-free

high thermal conductivity (OFHC) copper, stainless steel, and PTFE.

Material Screening: Use highly sensitive gamma-ray spectrometry with High-Purity

Germanium (HPGe) detectors to measure the radioactive content (especially from the

Uranium-238 and Thorium-232 decay chains and Potassium-40) of all components before

assembly.[7][12] This is a non-destructive technique that allows direct use of components

that meet purity requirements.[12]
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Surface Treatment: Ensure all internal surfaces are properly cleaned and electropolished to

prevent the trapping and subsequent emanation of radon.

Data and Protocols
Table 1: Key Radioactive Contaminants in Krypton
Detectors

Isotope Half-Life
Primary
Emissions of
Concern

Typical Origin
Mitigation
Strategy

Krypton-85 (⁸⁵Kr)
10.7 years[11]

[14]

Beta (Q = 687

keV), Gamma

(514 keV)[11]

Atmospheric

byproduct of

nuclear fuel

reprocessing.[9]

[11]

Gas purification

(e.g., cryogenic

distillation).

Radon-222

(²²²Rn)
3.8 days

Alpha, Beta,

Gamma (from

progeny)

Emanation from

detector

materials (e.g.,

welds,

polymers).

Material

selection,

surface cleaning,

online

purification.[7]

Potassium-40

(⁴⁰K)
1.25 billion years

Gamma (1460

keV)

Natural

component of

many materials

(e.g., dust,

electronics).

Material

screening,

shielding, clean

assembly.[12]

Experimental Protocol: Material Screening via Gamma-
Ray Spectrometry
This protocol outlines the methodology for screening detector components for radioactive

contaminants using a High-Purity Germanium (HPGe) detector.

Objective: To identify and quantify radioactive isotopes within materials intended for detector

construction to ensure they meet low-background requirements.
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Apparatus:

High-Purity Germanium (HPGe) detector with high relative efficiency.

Low-background lead and copper shield for the HPGe detector.

Data Acquisition (DAQ) system and spectroscopy software.

Calibration sources (e.g., ¹⁵²Eu, ⁶⁰Co).

Material sample to be assayed.

Nitrogen gas supply for purging the shield to displace radon.

Methodology:

Detector Calibration:

Perform an energy calibration of the HPGe detector using a multi-gamma calibration

source (e.g., ¹⁵²Eu) to establish the relationship between channel number and gamma-ray

energy.

Perform an efficiency calibration using sources with known activities to determine the

detector's efficiency as a function of energy.

Background Measurement:

Place no sample in the shielded detector.

Purge the shield with nitrogen gas to reduce background from airborne radon.

Acquire a background spectrum for a long duration (e.g., > 24 hours) to accurately

characterize the detector's intrinsic background.

Sample Preparation and Measurement:

Clean the material sample to remove surface contamination.
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Place the sample in a defined geometry as close to the detector as possible within the

shield.

Purge the shield with nitrogen gas.

Acquire a sample spectrum for a duration sufficient to achieve the desired sensitivity (can

range from hours to weeks for ultra-low-background applications).

Data Analysis:

Subtract the normalized background spectrum from the sample spectrum.

Identify gamma-ray peaks in the net spectrum corresponding to the decay of radioactive

isotopes (e.g., from the ²³⁸U and ²³²Th chains, and ⁴⁰K).[12]

Using the known gamma emission probabilities, the detector efficiency, and the sample

mass, calculate the specific activity (in Bq/kg) of the identified contaminants.

Acceptance/Rejection:

Compare the measured activities to the maximum allowable levels specified for the

experiment. Accept or reject the material based on this comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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